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Compound of Interest

2,2-Difluoro-4-
Compound Name: . )
methylenepentanedioic acid

Cat. No.: B580828

A comprehensive search for the chemical compound 2,2-Difluoro-4-methylenepentanedioic
acid, including its unique Chemical Abstracts Service (CAS) number and associated technical
data, did not yield any specific results. This suggests that the compound may be novel, not
commercially available, or not extensively documented in publicly accessible scientific
databases. Therefore, the creation of an in-depth technical guide with experimental protocols
and signaling pathways as requested is not feasible at this time.

For the benefit of researchers, scientists, and drug development professionals, this guide
instead provides available technical information on structurally similar compounds that were
identified during the search. It is crucial to note that the properties and activities of these
related molecules are not transferable to the requested compound.

Related Compound: 2,2-Difluoro-4-pentenoic acid

A related compound, 2,2-Difluoro-4-pentenoic acid, has been identified with the CAS Number
55039-89-9.[1][2][3][4][5] This molecule shares the difluoroacetic acid moiety but differs in the
rest of its structure.

Chemical and Physical Properties

A summary of the available data for 2,2-Difluoro-4-pentenoic acid is presented in the table
below.
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Property Value Source(s)
CAS Number 55039-89-9 [11[2][3][41[5]
Molecular Formula C5H6F202 [11[2][3]
Molecular Weight 136.10 g/mol [11[3]

IUPAC Name 2,2-difluoropent-4-enoic acid [11[3]

Form Liquid [3]
Appearance Clear colorless to yellow [3]

Boiling Point 56-58 °C (3 mmHg) [5]
Refractive Index 1.3845-1.3895 @ 20°C [3]

Related Compound: 2,2-difluoro-4-methylpentanoic
acid

Another similar compound identified is 2,2-difluoro-4-methylpentanoic acid, with the CAS
Number 681240-40-4.[6][7]

Chemical and Physical Properties

Property Value Source(s)
CAS Number 681240-40-4 [61[7]
Molecular Formula C6H10F202 [6]
IUPAC Name 2,2-(-1difluoro-4-methylpentanoic 6]

aci

General Synthetic Approaches to Difluorinated
Carboxylic Acids

While specific experimental protocols for the requested compound are unavailable, general
methodologies for the synthesis of difluorinated carboxylic acids often involve the introduction
of the difluoro moiety at an early stage. A conceptual workflow for such a synthesis is depicted
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below. It is important to emphasize that this is a generalized representation and not a validated
protocol for the synthesis of 2,2-Difluoro-4-methylenepentanedioic acid.

Caption: A conceptual workflow for the synthesis of a,a-difluorinated carboxylic acids.

Conclusion

The absence of a CAS number and published technical data for 2,2-Difluoro-4-
methylenepentanedioic acid precludes the development of a detailed technical guide. The
information provided herein on related compounds serves to highlight the types of data that
would be necessary for a comprehensive understanding of the target molecule. Researchers
interested in this specific compound would likely need to embark on a de novo synthesis and
characterization effort.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580828#cas-number-for-2-2-difluoro-4-
methylenepentanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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